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Compound of Interest

Compound Name: CHROMIUM CARBIDE

Cat. No.: B1143668

Providing essential safety and logistical information for the handling and disposal of chromium
carbide is critical for maintaining a safe laboratory environment and ensuring regulatory
compliance. This guide offers step-by-step procedures for researchers, scientists, and drug
development professionals, focusing on operational plans and immediate safety protocols.

Immediate Safety and Handling

Before beginning any disposal procedure, ensure you are wearing the appropriate Personal
Protective Equipment (PPE), including safety goggles, a lab coat, and chemical-resistant
gloves.[1] All handling of chromium carbide powder should be conducted in a well-ventilated
area or a certified chemical fume hood to avoid the inhalation of dust.[2] In case of a spill, avoid
creating dust.[1] Isolate the spill area, and using non-sparking tools, sweep or scoop the
material into a closed, properly labeled container for disposal.[2][3]

Step-by-Step Disposal Protocol

The proper disposal of chromium carbide hinges on its classification as either hazardous or
non-hazardous waste, which is determined by its characteristics and any potential
contamination.

Step 1: Waste Characterization

The first crucial step is to determine if the chromium carbide waste is hazardous. Under the
Resource Conservation and Recovery Act (RCRA), a waste is considered hazardous if it
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exhibits certain characteristics (ignitability, corrosivity, reactivity, or toxicity) or is specifically
listed as a hazardous waste.[4][5]

» Toxicity Characteristic: Chromium-containing waste is often classified as hazardous due to
its toxicity. The EPA has established a regulatory limit for chromium; if a representative
sample of the waste has a chromium concentration of 5.0 mg/L or greater, it is considered
hazardous waste with the waste code D007.[6][7]

o Generator's Responsibility: The generator of the waste (the laboratory) is responsible for
making this determination.[4] This can be done through laboratory analysis or by applying
knowledge of the waste based on the materials and processes used.

Step 2: Segregation and Collection

e Hazardous Waste: If the chromium carbide waste is determined to be hazardous, it must
be collected in a designated, sealed, and impermeable container.[8] The container must be
clearly labeled as "Hazardous Waste" and include the specific contents (Chromium
Carbide) and the associated hazards.

e Non-Hazardous Waste: If the waste is determined to be non-hazardous, it can be collected in
a separate, clearly labeled container.

Step 3: Storage

Store waste containers in a designated satellite accumulation area within the laboratory.[9] This
area should be away from incompatible materials, such as strong oxidizing agents.[10] Ensure
the containers are kept closed except when adding waste.[9]

Step 4: Disposal

o Hazardous Waste: The disposal of hazardous chromium carbide waste must be handled by
a licensed hazardous waste contractor.[11] Do not attempt to dispose of this waste down the
drain or in regular trash.[8] Your institution's Environmental Health and Safety (EHS) office
will have established procedures for the pickup and disposal of hazardous waste.

e Non-Hazardous Waste: Even if deemed non-hazardous, it is best practice to consult with
your EHS office for proper disposal procedures to ensure compliance with local regulations.
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Quantitative Data Summary

The following table summarizes key quantitative data related to chromium compounds for easy
reference.

Parameter Value Agency/Regulation

RCRA Hazardous Waste Limit

o o 5.0 mg/L EPA[6][7]
(Toxicity Characteristic)

OSHA Permissible Exposure
Limit (PEL) for Hexavalent 5 pg/m3 (8-hour TWA) OSHA[12][13][14][15]
Chromium (Cr(VI))

OSHA Action Level for

) 2.5 pg/m3 (8-hour TWA) OSHA[14][15]
Hexavalent Chromium (Cr(VI))

NIOSH Recommended
Exposure Limit (REL) for
Chromium Metal and Cr(ll) &

Cr(lll) compounds

0.5 mg/m3 (8-hour TWA) NIOSH[16]

NIOSH Recommended
Exposure Limit (REL) for

) 0.0002 mg/m3 NIOSH[16]
Hexavalent Chromium (Cr(VI))

compounds

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
chromium carbide waste.
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Caption: Chromium Carbide Waste Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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